Cas no 1557247-48-9 (7,7-difluoro-1-methylbicyclo[4.1.0]heptan-3-one)

• Product Name: 7,7-difluoro-1-methylbicyclo[4.1.0]heptan-3-one
• CAS No: 1557247-48-9
• MF: C₈H₁₀F₂O
• MW: 160.161209583282
• MDL: MFCD30802946
• CID: 4609695
• PubChem ID: 90037440
• Update Time: 2025-05-24

7,7-difluoro-1-methylbicyclo[4.1.0]heptan-3-one Chemical and Physical Properties

Names and Identifiers

• 7,7-difluoro-1-methylbicyclo[4.1.0]heptan-3-one
• Bicyclo[4.1.0]heptan-3-one, 7,7-difluoro-1-methyl-
• MFCD30802946
• TUSUTPKONKMRBD-UHFFFAOYSA-N
• SY302270
• 1557247-48-9
• CS-0058095
• P18604
• SCHEMBL15565223
• PS-17742

• MDL： MFCD30802946
• Inchi： 1S/C8H10F2O/c1-7-4-5(11)2-3-6(7)8(7,9)10/h6H,2-4H2,1H3
• InChI Key： TUSUTPKONKMRBD-UHFFFAOYSA-N
• SMILES： C12(C)C(C1(F)F)CCC(=O)C2

Computed Properties

• Exact Mass: 160.06997126g/mol
• Monoisotopic Mass: 160.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 7,7-difluoro-1-methylbicyclo[4.1.0]heptan-3-one

Exploring the Properties and Applications of 7,7-difluoro-1-methylbicyclo[4.1.0]heptan-3-one (CAS No. 1557247-48-9)

The compound 7,7-difluoro-1-methylbicyclo[4.1.0]heptan-3-one (CAS No. 1557247-48-9) is a fluorinated bicyclic ketone with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a bicyclo[4.1.0]heptane core and difluoro substitution, makes it a valuable intermediate in organic synthesis. Researchers and industry professionals are increasingly interested in this compound due to its role in developing novel bioactive molecules and advanced materials.

One of the key reasons for the growing attention toward 7,7-difluoro-1-methylbicyclo[4.1.0]heptan-3-one is its relevance in drug discovery. Fluorinated compounds are known for their ability to enhance metabolic stability and bioavailability, making them crucial in modern medicinal chemistry. The presence of fluorine atoms in this molecule could improve its interaction with biological targets, a topic frequently searched by scientists exploring fluorine in drug design.

Beyond pharmaceuticals, this compound has potential applications in material science. Its rigid bicyclic framework and fluorine substituents may contribute to the development of high-performance polymers or liquid crystals. Users searching for fluorinated building blocks or specialty chemicals often inquire about such structures, highlighting the demand for innovative materials in electronics and coatings.

Synthetic routes to 7,7-difluoro-1-methylbicyclo[4.1.0]heptan-3-one are another area of interest. Chemists frequently search for efficient synthesis methods or catalytic approaches to access fluorinated bicyclic compounds. Recent advancements in organofluorine chemistry have made it easier to incorporate fluorine atoms into complex scaffolds, aligning with the broader trend of sustainable fluorination techniques.

Environmental and regulatory considerations also play a role in the discussion around this compound. With increasing scrutiny on green chemistry and sustainable synthesis, researchers are exploring ways to minimize waste and energy consumption when producing fluorinated intermediates like 7,7-difluoro-1-methylbicyclo[4.1.0]heptan-3-one. This aligns with the broader industry shift toward eco-friendly chemical processes.

In summary, 7,7-difluoro-1-methylbicyclo[4.1.0]heptan-3-one (CAS No. 1557247-48-9) represents a versatile and scientifically intriguing compound. Its applications span pharmaceuticals, materials, and organic synthesis, making it a subject of ongoing research and commercial interest. As the demand for fluorinated compounds and specialty chemicals grows, this molecule is likely to remain a focal point for innovation and discovery.